Cas no 1033775-44-8 (5-Ethenyl-1-benzothiophene)
5-Ethenyl-1-benzothiophene structure
Product Name:5-Ethenyl-1-benzothiophene
CAS No:1033775-44-8
MF:C10H8S
MW:160.235521316528
CID:5667562
PubChem ID:21801528
Update Time:2023-09-11
5-Ethenyl-1-benzothiophene Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL12113747
- benzo[b]thiophene,5-ethenyl-
- 1033775-44-8
- 5-vinylbenzo[b]thiophene
- Benzo[b]thiophene, 5-ethenyl-
- 5-Ethenyl-1-benzothiophene
-
- Inchi: 1S/C10H8S/c1-2-8-3-4-10-9(7-8)5-6-11-10/h2-7H,1H2
- InChI Key: ISTWCYUBZZSDRK-UHFFFAOYSA-N
- SMILES: S1C=CC2C=C(C=C)C=CC1=2
Computed Properties
- Exact Mass: 160.03467143g/mol
- Monoisotopic Mass: 160.03467143g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 28.2Ų
5-Ethenyl-1-benzothiophene Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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